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molecular formula C8H7NO2 B084126 1,4-Dihydro-2H-3,1-benzoxazin-2-one CAS No. 13213-88-2

1,4-Dihydro-2H-3,1-benzoxazin-2-one

Cat. No. B084126
CAS RN: 13213-88-2
M. Wt: 149.15 g/mol
InChI Key: SYZIUAAQNFJPJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07442696B2

Procedure details

Methyl chloroformate (1.2 equiv) is added to a solution of a 2-(aminophenyl)alkanol (1 equiv) and DMAP (0.10 equiv) in pyridine (1 M) at 0° C. Additional pyridine is added as needed to keep the precipitates from accumulating. The solution is allowed to warm to room temperature and stirred for 2 hours. Sodium bisulfate (2N) and ethyl acetate are added, resulting in an aqueous layer and a first organic layer. The first organic layer is collected and the aqueous layer extracted with ethyl acetate. The organic layer from that extraction is combined with the first organic layer and that combined organic layer is washed sequentially with water and brine, dried over magnesium sulfate, filtered, and concentrated under reduced pressure to afford a solid. To the solid is added potassium carbonate (2 equiv) in DMF (0.5-0.7 M) and that mixture is heated to 100° C. for 1-4 hours. The mixture is cooled and poured into ethyl acetate:water, resulting in a first organic layer and an aqueous layer. The first organic layer is collected and the aqueous layer is extracted with ethyl acetate. The organic layer from that extraction is combined with the collected first organic layer, and the combined organic layers are washed sequentially with water and brine, dried over magnesium sulfate, filtered, and concentrated to afford the 1,4-dihydro-2H-3,1-benzoxazin-2-one.
Name
Methyl chloroformate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2-(aminophenyl)alkanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DMAP
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
potassium carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
1,4-dihydro-2H-3,1-benzoxazin-2-one

Identifiers

REACTION_CXSMILES
ClC(OC)=O.C(=O)([O-])[O-].[K+].[K+].[C:12]([O:15][CH2:16][CH3:17])(=[O:14])C.O.[N:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1>CN(C1C=CN=CC=1)C.CN(C=O)C>[NH:19]1[C:20]2[CH:21]=[CH:22][CH:23]=[CH:24][C:17]=2[CH2:16][O:15][C:12]1=[O:14] |f:1.2.3|

Inputs

Step One
Name
Methyl chloroformate
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC(=O)OC
[Compound]
Name
2-(aminophenyl)alkanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC=C1
Name
DMAP
Quantity
0 (± 1) mol
Type
catalyst
Smiles
CN(C)C=1C=CN=CC1
Step Two
Name
potassium carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
DMF
Quantity
0 (± 1) mol
Type
solvent
Smiles
CN(C)C=O
Step Three
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC
Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Five
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
precipitates
ADDITION
Type
ADDITION
Details
Sodium bisulfate (2N) and ethyl acetate are added
CUSTOM
Type
CUSTOM
Details
resulting in an aqueous layer
CUSTOM
Type
CUSTOM
Details
The first organic layer is collected
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer extracted with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The organic layer from that extraction
WASH
Type
WASH
Details
that combined organic layer is washed sequentially with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford a solid
TEMPERATURE
Type
TEMPERATURE
Details
that mixture is heated to 100° C. for 1-4 hours
Duration
2.5 (± 1.5) h
TEMPERATURE
Type
TEMPERATURE
Details
The mixture is cooled
CUSTOM
Type
CUSTOM
Details
The first organic layer is collected
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer is extracted with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The organic layer from that extraction
WASH
Type
WASH
Details
the combined organic layers are washed sequentially with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 2 h
Name
1,4-dihydro-2H-3,1-benzoxazin-2-one
Type
product
Smiles
N1C(OCC2=C1C=CC=C2)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.